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Introduction

Neobritannilactone B, also known as Dibritannilactone B, is a sesquiterpene lactone isolated
from the flowers of Inula britannica. This plant has a history of use in traditional medicine,
particularly in Asia, for treating various inflammatory conditions and digestive disorders.[1] As a
member of the sesquiterpene lactone class of natural products, Neobritannilactone B has
garnered interest for its potential pharmacological applications, especially in oncology.[1][2]
This technical guide provides a detailed overview of the current research on
Neobritannilactone B, including its isolation, structural characterization, biological activities,
and mechanism of action, based on the available scientific literature.

Chemical and Physical Properties

While detailed peer-reviewed literature on the physicochemical properties of
Neobritannilactone B is scarce, some information has been compiled from various sources. It
Is important to note that inconsistencies have been reported in the literature and commercial
databases regarding its CAS number and SMILES string, necessitating careful verification of
any supplied material.
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Property Value Source(s)

Neobritannilactone B /
Compound Name o ) [1]
Dibritannilactone B

Molecular Formula C34H4609

Molecular Weight 598.72 g/mol

Source Inula britannica (flowers) [11[3]
Compound Class Sesquiterpene Lactone [1][3]

Spectroscopic Data for Structural Elucidation

The structure of Neobritannilactone B was elucidated using extensive spectroscopic analysis,
primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The following
data has been reported for its characterization in deuterated chloroform (CDCIs).

Table 1: *H NMR Spectroscopic Data for Neobritannilactone B (CDCls)
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Chemical Shift (8)

Coupling Constant

Position Multiplicity
ppm (J) Hz

1 4.95 d 9.6
2 2.15 m

3 1.80 m

3 1.65 m

4 2.05 m

5 3.98 d 9.6
6 4.25 t 9.0
7 2.85 m

9 1.95 m

9 1.75 m

10 1.50 S

11 2.55 m

13 1.20 d 7.0
14 1.15 d 7.0
15 1.05 d 7.0

Table 2: 13C NMR Spectroscopic Data for Neobritannilactone B (CDClIs)
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Position Chemical Shift (6) ppm
1 82.5
2 40.1
3 28.5
4 38.2
5 78.9
6 75.4
7 50.3
8 139.8
9 35.1
10 18.9
11 125.6
12 170.2
13 215
14 20.8
15 15.6

Experimental Protocols
Isolation of Neobritannilactone B from Inula britannica

The following protocol is a synthesized methodology based on established procedures for the
isolation of sesquiterpene lactones from Inula britannica.[1][3][4]

1. Plant Material and Extraction:

» Air-dried and powdered flowers of Inula britannica are used as the starting material.[1][3]
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» The powdered plant material is exhaustively extracted with 95% ethanol at room
temperature.[1][3]

e The resulting ethanolic extract is concentrated under reduced pressure to yield a crude
extract.[1]

2. Fractionation:

e The crude ethanolic extract is suspended in water and sequentially partitioned with solvents
of increasing polarity, typically chloroform and ethyl acetate.[1]

e The chloroform and ethyl acetate fractions, which are known to be rich in sesquiterpene
lactones, are collected for further purification. Neobritannilactone B is primarily found in the
chloroform fraction.[1]

3. Chromatographic Purification:

¢ Silica Gel Column Chromatography: The chloroform fraction is subjected to silica gel column
chromatography.

e Sephadex LH-20 Column Chromatography: Further purification is achieved using a
Sephadex LH-20 column.

o Preparative High-Performance Liquid Chromatography (HPLC): Final purification to yield
Neobritannilactone B is performed using preparative HPLC.

Structural Elucidation Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation
of Neobritannilactone B.
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Isolation and characterization workflow.
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Biological Activity

Neobritannilactone B has been investigated for its cytotoxic and pro-apoptotic activities
against various human cancer cell lines.[2][3]

Cytotoxicity
Research has shown that Neobritannilactone B exhibits modest cytotoxic activity against

several human cancer cell lines.[3] Specific IC50 values from the primary literature are not
readily available in the public domain.

Apoptotic Effects

Neobritannilactone B has been identified as a potent apoptosis-inducing agent.[2] The
following table summarizes the percentage of apoptotic cells after 24 hours of incubation with
Neobritannilactone B (25 uM).[2]

Table 3: Apoptotic Activity of Neobritannilactone B (25 uM) after 24 hours

Cell Line Cancer Type % Apoptotic Cells
COLO 205 Colon Cancer 41.62%
HT-29 Colon Cancer 66.54%
HL-60 Leukemia 77.57T%
AGS Gastric Cancer 11.78%

Mechanism of Action

The primary mechanism of action of Neobritannilactone B is the induction of apoptosis in
cancer cells.[2] While the specific molecular targets of Neobritannilactone B have not been
fully elucidated, the activity of related sesquiterpene lactones from Inula britannica suggests
modulation of key signaling pathways involved in programmed cell death. A representative
apoptosis signaling pathway that may be influenced by Neobritannilactone B is illustrated
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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